Cas no 333309-21-0 (3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid)

• Product Name: 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid
• CAS No: 333309-21-0
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 852284
• Update Time: 2025-10-21

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetic acid
• (3-trifluoromethyl-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid
• (3-trifluoromethyl-4,5,6,7-tetrahydroindazol-1-yl)-acetic acid
• 1H-Isoindole-1,3(2H)-dione, 2-[3-(3-pyridinyl)propyl]-
• 2-[3-(pyridin-3-yl)propyl]isoindoline-1,3-dione
• 2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]acetic acid
• AGN-PC-00N1Y8
• CTK3D0738
• N-< 3-(3-pyridyl)propyl> phthalimide
• SureCN4651550
• 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid

• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)9-6-3-1-2-4-7(6)15(14-9)5-8(16)17/h1-5H2,(H,16,17)
• InChI Key： NOFFCWXIBYKMBU-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(CC(=O)O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid

Recent Advances in the Study of 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid (CAS: 333309-21-0)

The compound 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid (CAS: 333309-21-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indazole derivative, characterized by its trifluoromethyl group and tetrahydroindazole core, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activity of 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid. The research highlighted its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases. The study employed a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing its high affinity for certain protein targets involved in cytokine signaling.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a scaffold for designing novel kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their activity against a panel of kinases, identifying several analogs with potent inhibitory effects. The study underscored the versatility of 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid as a building block for developing targeted therapies.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid have been reported. A 2023 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces production costs, making the compound more accessible for further research and development. This progress is particularly relevant for industrial applications, where cost-effective synthesis is critical.

Looking ahead, ongoing research aims to explore the compound's applications in other disease areas, such as oncology and neurodegenerative disorders. Preliminary data from a 2024 preclinical study suggest that 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid may exhibit neuroprotective effects in models of Parkinson's disease, opening new avenues for investigation. These findings highlight the compound's broad potential and the need for further studies to fully understand its therapeutic scope.

In conclusion, 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylacetic Acid (CAS: 333309-21-0) represents a promising molecule in chemical biology and drug discovery. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a valuable tool for developing next-generation therapeutics. Future research will likely focus on expanding its applications and optimizing its pharmacological properties to meet clinical needs.